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Compound of Interest

Compound Name: 1-(4-Bromophenethyl)piperazine

Cat. No.: B1603645

A Note on the Subject Compound: This guide addresses the safety and handling of brominated
phenyl-piperazine derivatives, with a specific focus on 1-[1-(4-Bromophenyl)ethyl]piperazine. It
is important to note that comprehensive safety data for the constitutional isomer, 1-(4-
Bromophenethyl)piperazine, is not readily available in public databases. As a senior
application scientist, the principle of due diligence dictates that in the absence of specific data,
a cautious approach must be adopted, leveraging information from closely related structural
analogs. The data presented herein for 1-[1-(4-Bromophenyl)ethyl]piperazine should be
considered a valuable proxy, necessitating a conservative risk assessment for any work with 1-
(4-Bromophenethyl)piperazine.

Introduction and Compound Profile

1-[1-(4-Bromophenyl)ethyl]piperazine is a synthetic organic compound that belongs to the
piperazine class of molecules. These compounds are of significant interest in medicinal
chemistry and drug development due to the prevalence of the piperazine ring in a wide array of
pharmacologically active agents. The presence of a brominated phenyl group suggests its
utility as an intermediate in cross-coupling reactions for the synthesis of more complex
molecules. Given its potential biological activity and reactive nature as a research chemical, a
thorough understanding of its hazard profile and handling requirements is paramount for
ensuring laboratory safety.
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This guide provides a detailed overview of the known hazards, safe handling protocols, and
emergency procedures for 1-[1-(4-Bromophenyl)ethyl]piperazine, designed for researchers and
professionals in drug development.

Hazard Identification and Risk Assessment

Based on the available safety data sheets, 1-[1-(4-Bromophenyl)ethyl]piperazine is classified
as a hazardous substance. The primary routes of exposure are inhalation, skin contact, and
eye contact, with the potential for irritation to the respiratory system.

GHS Classification

The Globally Harmonized System (GHS) classification for 1-[1-(4-Bromophenyl)ethyl]piperazine
indicates the following hazards:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A L
irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Data sourced from AK Scientific, Inc. Safety Data Sheet.[1]
Pictogram and Signal Word
Pictogram:

laalt text

Signal Word:Warning

Safe Handling and Storage Protocols

The causality behind the following handling and storage protocols is to minimize the risk of
exposure through inhalation, dermal contact, and accidental ingestion. These protocols form a
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self-validating system to ensure user safety.

Engineering Controls

Ventilation: All handling of 1-[1-(4-Bromophenyl)ethyl]piperazine should be conducted in a
well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical
fume hood is mandatory.[1][2]

Eyewash and Safety Shower: Facilities must be equipped with a readily accessible and
functional eyewash station and safety shower.[1]

Personal Protective Equipment (PPE)

The following PPE is required when handling this compound:

Eye Protection: Chemical safety goggles or a face shield are necessary to prevent eye
contact.[1][2]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent
skin exposure. Gloves should be inspected for integrity before each use and disposed of
properly after handling the compound.[1][2]

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
exposure.[1][2]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
should be used.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
work area (preferably a fume hood) is clean and uncluttered. Confirm the location and
functionality of the nearest eyewash station and safety shower.

Weighing and Transfer: If weighing the solid compound, do so in a fume hood or a ventilated
balance enclosure to minimize the release of dust. Use appropriate tools (spatulas, etc.) to
transfer the material, avoiding actions that could generate dust.
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« In Solution: When working with the compound in solution, handle it within the fume hood.
Avoid splashes and ensure containers are appropriately labeled.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1] Decontaminate all work surfaces and equipment. Remove and properly dispose of

contaminated PPE.

o Storage: Store the compound in a tightly-closed container in a cool, dry, and well-ventilated
area, away from incompatible substances and sources of ignition.[1]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of 1-[1-(4-Bromophenyl)ethyl]piperazine.
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical to minimizing harm.

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][2]

o Skin Contact: In case of skin contact, immediately flush the skin with plenty of running water
for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate
medical attention.[1][2]

o Eye Contact: If the compound enters the eyes, immediately flush with running water for at
least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2]

e Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Spill and Leak Response

o Small Spills: For small spills, prevent further leakage if it is safe to do so. Vacuum, sweep up,
or absorb the material with an inert substance (e.g., vermiculite, sand, or earth) and place it
into a suitable, labeled disposal container.[1]

o Large Spills: For large spills, evacuate the area and prevent entry. Notify safety personnel.

e Environmental Precautions: Do not let the product enter drains, waterways, or soil.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry powder, carbon dioxide, or chemical foam.[2]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus and full
protective gear.[2]

e Hazardous Combustion Products: Under fire conditions, hazardous decomposition products
may be formed, including carbon oxides.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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